7-Amino-4,5-dimethylfuro[3,4-d]pyridazin-1(2H)-one

• IUPAC Name: 7-amino-4,5-dimethyl-2H-furo[3,4-d]pyridazin-1-one
• InChI: InChI=1S/C8H9N3O2/c1-3-5-4(2)13-7(9)6(5)8(12)11-10-3/h9H2,1-2H3,(H,11,12)
• InChI Key: JRKIGNLSNQYTPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NNC(=O)C2=C(O1)N)C
• Molecular Formula: C8H9N3O2
• DSSTOX Substance ID: DTXSID50844835
• Molecular Weight: 179.18 g/mol
• CAS RN: 918899-25-9

Description

“7-Amino-4,5-dimethylfuro[3,4-d]pyridazin-1(2H)-one” is a complex organic compound that belongs to the class of furo[3,4-d]pyridazinones. Compounds in this class are known for their diverse chemistry and many important biological properties.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through cycloaddition reactions. For instance, ethylene ether-based N,N-dimethybenzylidenebarbituric acid with alkyl isocyanide in DMF can produce novel high substituted furo[2,3-d]pyrimidine derivatives.

Scientific Research Applications

Cytotoxic Properties

• Derivatives of pyrido[3,4-d]pyridazine, including compounds related to 7-Amino-4,5-dimethylfuro[3,4-d]pyridazin-1(2H)-one, have been synthesized to explore potential biological activities. These derivatives showed promising cytotoxicity against various human cancer cell lines, indicating potential applications in cancer research (Wójcicka et al., 2022).

Antimicrobial Activities

• Some pyrazolo[3,4-d]pyridazin derivatives exhibited significant antimicrobial activities against a range of Gram-negative and Gram-positive bacteria, as well as fungi. This suggests potential uses in developing new antimicrobial agents (Akbas & Berber, 2005).

Synthesis of Novel Compounds

• Research has been conducted on the synthesis of novel compounds, including 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones. These synthesized compounds could have various applications in medicinal chemistry and drug development (Koza et al., 2013).

Anticancer and Antiangiogenic Agents

• New derivatives of pyridazinones have been synthesized and characterized for their potential as anticancer, antiangiogenic, and antioxidant agents. This research could contribute to the development of new treatments for cancer and related diseases (Kamble et al., 2015).

Herbicidal Applications

• Some pyridazinone compounds have been identified as inhibitors of photosynthesis in plants, suggesting potential applications as herbicides. These compounds, such as pyrazon, have modes of action that could be useful in agricultural research and development (Hilton et al., 1969).